Cas no 660862-42-0 (Piperazine, 1-methyl-2-[2-(methylthio)ethyl]-, (2S)- (9CI))
660862-42-0 structure
Product Name:Piperazine, 1-methyl-2-[2-(methylthio)ethyl]-, (2S)- (9CI)
CAS No:660862-42-0
MF:C8H18N2S
MW:174.306920528412
CID:963240
PubChem ID:45099614
Update Time:2025-04-19
Piperazine, 1-methyl-2-[2-(methylthio)ethyl]-, (2S)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Piperazine, 1-methyl-2-[2-(methylthio)ethyl]-, (2S)- (9CI)
- 2-(4-METHYLPIPERAZIN-1-YL)PROPANE-1-THIOL
- 660862-42-0
- (2S)-1-Methyl-2-[2-(methylthio)ethyl]piperazine
- (S)-1-Methyl-2-(2-methylsulfanyl-ethyl)-piperazine
- SCHEMBL4845370
- WCZMCNGEBXPHIS-QMMMGPOBSA-N
- DTXSID901244715
- (2S)-1-METHYL-2-[2-(METHYLSULFANYL)ETHYL]PIPERAZINE
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- Inchi: 1S/C8H18N2S/c1-10-5-4-9-7-8(10)3-6-11-2/h8-9H,3-7H2,1-2H3/t8-/m0/s1
- InChI Key: WCZMCNGEBXPHIS-QMMMGPOBSA-N
- SMILES: S(C)CC[C@H]1CNCCN1C
Computed Properties
- Exact Mass: 174.11906976g/mol
- Monoisotopic Mass: 174.11906976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 40.6Ų
Piperazine, 1-methyl-2-[2-(methylthio)ethyl]-, (2S)- (9CI) Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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